4-bromo-1-(2-fluoroethyl)-3-(isopropoxymethyl)-1H-pyrazole

• IUPAC Name: 4-bromo-1-(2-fluoroethyl)-3-(propan-2-yloxymethyl)pyrazole
• InChI: InChI=1S/C9H14BrFN2O/c1-7(2)14-6-9-8(10)5-13(12-9)4-3-11/h5,7H,3-4,6H2,1-2H3
• InChI Key: PCGQGCLFQSBGRT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=NN(C=C1Br)CCF
• Molecular Formula: C9H14BrFN2O
• Molecular Weight: 265.12 g/mol

Description

4-bromo-1-(2-fluoroethyl)-3-(isopropoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative with a bromine and a fluoroethyl group attached to the pyrazole ring. In

Scientific Research Applications

Synthesis and Biological Activities

• Analgesic Activities : 4-bromo derivatives of 1H-pyrazoles, including similar compounds, have been studied for their analgesic activities. For example, Bondavalli et al. (1988) found that some 4-bromo-1H-pyrazole derivatives exhibited remarkable analgesic activity in mice, alongside moderate hypotensive and anti-inflammatory activities (Bondavalli et al., 1988).

• Antibacterial and Antifungal Activities : Pundeer et al. (2013) synthesized new 4-bromo-1H-pyrazole derivatives and evaluated their antibacterial and antifungal activities, demonstrating significant antimicrobial properties against various bacterial and fungal strains (Pundeer et al., 2013).

• Synthesis of Diverse Derivatives : Martins et al. (2013) explored 5-bromo-1H-pyrazoles as precursors for various derivatives, showcasing the compound's versatility in synthesizing diverse chemical structures (Martins et al., 2013).

Chemical Synthesis and Characterization

• Nucleophilic Substitution Reactions : Katoch-Rouse and Horti (2003) demonstrated the feasibility of nucleophilic substitution in the 4-bromopyrazole ring, highlighting its potential in synthesizing radiotracers for positron emission tomography (Katoch-Rouse & Horti, 2003).

• Crystal Structures of Derivatives : Loh et al. (2013) provided insights into the crystal structures of various 4-bromo-1H-pyrazole derivatives, contributing to a deeper understanding of their chemical properties (Loh et al., 2013).

• Tautomerism Studies : Trofimenko et al. (2007) investigated the tautomerism of 4-bromo-1H-pyrazoles, providing valuable information on the compound's structural dynamics (Trofimenko et al., 2007).

Medicinal Chemistry and Drug Design

• Tuberculostatic Activity : Ivanova et al. (2011) explored the tuberculostatic activity of polyfluoroalkyl-containing pyrazoles derived from 4-bromo-1H-pyrazoles, contributing to the search for new treatments for tuberculosis (Ivanova et al., 2011).

• Chemical Transformation Studies : McGreer and Wigfield (1969) studied the migration of functional groups in bromopyrazoline to pyrazole conversions, providing insights into the chemical behavior of similar compounds (McGreer & Wigfield, 1969).